1-[4-(methylthio)benzyl]-4-[3-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [3-[1-[(4-methylsulfanylphenyl)methyl]piperidin-4-yl]oxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C24H30N2O2S/c1-29-23-9-7-19(8-10-23)18-25-15-11-21(12-16-25)28-22-6-4-5-20(17-22)24(27)26-13-2-3-14-26/h4-10,17,21H,2-3,11-16,18H2,1H3
• InChI Key: VFAWXPRXFLMIDZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCC(CC2)OC3=CC=CC(=C3)C(=O)N4CCCC4
• Molecular Formula: C24H30N2O2S
• Molecular Weight: 410.6 g/mol

Description

1-[4-(methylthio)benzyl]-4-[3-(1-pyrrolidinylcarbonyl)phenoxy]piperidine is a chemical compound that has been synthesized for scientific research purposes. This compound is also known as MPDPV and is a member of the cathinone family of drugs. MPDPV has been studied extensively for its potential use in treating various medical conditions.

Mechanism of Action

The exact mechanism of action of MPDPV is not fully understood, but it is believed to act as a reuptake inhibitor of dopamine and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, which can result in increased feelings of pleasure and euphoria.
Biochemical and Physiological Effects:
MPDPV has been shown to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to decreased blood flow to certain organs and tissues. Additionally, MPDPV has been shown to increase the release of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPDPV in lab experiments is its ability to selectively target dopamine and norepinephrine reuptake. This makes it a useful tool for studying the mechanisms of action of other drugs that act on these neurotransmitters. However, one limitation of using MPDPV in lab experiments is its potential for abuse and addiction. Researchers must take precautions to ensure that the compound is used safely and responsibly.

Future Directions

There are a number of future directions for research on MPDPV. One area of interest is its potential use in treating addiction and other psychiatric disorders. Additionally, researchers are interested in studying the long-term effects of MPDPV use and its potential for abuse and addiction. Finally, there is interest in developing new compounds that are similar to MPDPV but have improved safety profiles and fewer side effects.

Synthesis Methods

The synthesis method for MPDPV involves the reaction of 4-methylthiobenzaldehyde with 3-(1-pyrrolidinyl)phenol to form the intermediate compound 1-(4-methylthiobenzyl)-4-(3-hydroxyphenyl)piperidine. This intermediate is then reacted with phosgene to form the final product, 1-[4-(methylthio)benzyl]-4-[3-(1-pyrrolidinylcarbonyl)phenoxy]piperidine.

Scientific Research Applications

MPDPV has been studied for its potential use in treating various medical conditions, including depression, anxiety, and addiction. It has also been studied for its potential use in enhancing cognitive function and memory. Additionally, MPDPV has been used as a research tool to study the mechanisms of action of other drugs.